N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea

• IUPAC Name: 1-[2-(3,4-dimethoxyphenyl)ethyl]-3-(furan-2-ylmethyl)thiourea
• InChI: InChI=1S/C16H20N2O3S/c1-19-14-6-5-12(10-15(14)20-2)7-8-17-16(22)18-11-13-4-3-9-21-13/h3-6,9-10H,7-8,11H2,1-2H3,(H2,17,18,22)
• InChI Key: MYPIFQATZHLIIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC(=S)NCC2=CC=CO2)OC
• Molecular Formula: C16H20N2O3S
• Molecular Weight: 320.4 g/mol

Description

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea, also known as DMFU, is a chemical compound with potential use in scientific research. It belongs to the class of thiourea derivatives and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects
N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as to induce apoptosis in cancer cells. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is its potential as a multi-targeted therapeutic agent, with anti-inflammatory, antioxidant, and anti-cancer properties. However, one limitation of N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is its potential toxicity and side effects, which need to be further investigated.

Future Directions

There are several future directions for N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea research. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases, particularly Alzheimer's and Parkinson's. Another direction is to investigate its potential as a chemotherapeutic agent for various types of cancer. Further studies are also needed to investigate its safety and toxicity in vivo, as well as its pharmacokinetics and pharmacodynamics. Additionally, the development of novel N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea derivatives with improved efficacy and safety profiles is an area of potential research.
In conclusion, N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea is a chemical compound with potential use in scientific research, particularly in the field of medicinal chemistry. Its potential as an anti-cancer agent, anti-inflammatory agent, and therapeutic agent for neurodegenerative diseases has been investigated. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential limitations.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has been shown to have potential use in scientific research, particularly in the field of medicinal chemistry. It has been investigated for its potential as an anti-cancer agent, as well as for its anti-inflammatory and antioxidant properties. N-[2-(3,4-dimethoxyphenyl)ethyl]-N'-(2-furylmethyl)thiourea has also been studied for its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.